Cas no 1159824-15-3 (2-(Pyrimidin-5-yl)ethanamine hydrochloride)

• Product Name: 2-(Pyrimidin-5-yl)ethanamine hydrochloride
• CAS No: 1159824-15-3
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD09878752
• CID: 2626147
• PubChem ID: 46738125
• Update Time: 2025-10-29

2-(Pyrimidin-5-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrimidin-5-yl)ethanamine hydrochloride
• 5-Aminoethylpyrimidine hydrochloride
• 2-(Pyrimidin-5-yl)ethanaminehydrochloride
• 1159824-15-3
• 2-pyrimidin-5-ylethanamine;hydrochloride
• 2-(5-Pyrimidinyl)ethanamine hydrochloride
• SB56577
• 5-aminoethylpyrimidine hcl
• MFCD09878752

• MDL： MFCD09878752
• Inchi： 1S/C6H9N3.ClH/c7-2-1-6-3-8-5-9-4-6;/h3-5H,1-2,7H2;1H
• InChI Key： XFRAFHVERRQELH-UHFFFAOYSA-N
• SMILES： Cl.NCCC1=CN=CN=C1

Computed Properties

• Exact Mass: 159.0563250Da
• Monoisotopic Mass: 159.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 68.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(Pyrimidin-5-yl)ethanamine hydrochloride

Introduction to 2-(Pyrimidin-5-yl)ethanamine hydrochloride (CAS No. 1159824-15-3)

2-(Pyrimidin-5-yl)ethanamine hydrochloride, with the chemical formula C₆H₉ClN₃·HCl, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its structural properties and potential applications in drug development. The presence of a pyrimidine core, combined with an amine substituent, makes it a versatile scaffold for designing molecules with therapeutic relevance.

The CAS No. 1159824-15-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The hydrochloride salt form enhances the solubility and stability of the molecule, making it more suitable for various biochemical assays and preclinical studies.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like pyrimidines in medicinal chemistry. Pyrimidine derivatives are widely recognized for their role in inhibiting enzymes and receptors involved in critical biological pathways. For instance, they have been extensively studied for their antimicrobial, antiviral, and anticancer properties.

In particular, 2-(Pyrimidin-5-yl)ethanamine hydrochloride has shown promise in preliminary studies as a potential lead compound for developing novel therapeutic agents. Its ability to interact with biological targets suggests that it could be modified further to enhance its pharmacological activity. Researchers are exploring its efficacy in modulating pathways associated with inflammation and metabolic disorders.

The compound’s mechanism of action remains an area of active investigation. Initial studies suggest that it may exert its effects by binding to specific proteins or enzymes, thereby altering cellular processes. This binding affinity is often determined by the compound’s ability to fit into the active site of its target molecule, a principle central to rational drug design.

One of the most exciting aspects of 2-(Pyrimidin-5-yl)ethanamine hydrochloride is its potential for structure-activity relationship (SAR) studies. By systematically modifying its structure, scientists can optimize its potency, selectivity, and pharmacokinetic properties. This approach has been instrumental in the development of several successful drugs over the past decades.

The synthesis of 2-(Pyrimidin-5-yl)ethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrimidine ring system.

Evaluation of 2-(Pyrimidin-5-yl)ethanamine hydrochloride in cellular and animal models has provided valuable insights into its biological activity. Preliminary data indicate that it exhibits moderate efficacy in inhibiting certain enzymes linked to disease progression. These findings have prompted further investigation into its potential therapeutic applications.

The safety profile of 2-(Pyrimidin-5-yl)ethanamine hydrochloride is another critical consideration during drug development. Comprehensive toxicological studies are essential to assess its potential side effects and ensure its safety for human use. Collaborative efforts between chemists, biologists, and pharmacologists are crucial in this process.

The integration of computational methods has significantly accelerated the discovery process for compounds like 2-(Pyrimidin-5-yl)ethanamine hydrochloride. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets before conducting expensive experimental trials. This approach not only saves time but also reduces resource consumption.

Future directions for research on 2-(Pyrimidin-5-yl)ethanamine hydrochloride include exploring its role in treating neurodegenerative diseases. Pyrimidine derivatives have shown promise in modulating neurotransmitter systems, suggesting that this compound could be repurposed for conditions such as Alzheimer’s disease or Parkinson’s disease.

The growing interest in 2-(Pyrimidin-5-yl)ethanamine hydrochloride underscores the need for continued investment in pharmaceutical research and development. As our understanding of biological systems evolves, new opportunities for utilizing this compound are likely to emerge. Its unique structural features make it a valuable asset in the quest for novel therapeutics.

In conclusion, 2-(Pyrimidin-5-yl)ethanamine hydrochloride (CAS No. 1159824-15-3) represents a promising candidate for further exploration in medicinal chemistry. Its potential applications span multiple therapeutic areas, making it a focal point for ongoing research efforts. As scientists delve deeper into its properties and mechanisms of action, we can anticipate significant advancements that will benefit patients worldwide.